N'-(2-methoxy-5-methylphenyl)-N-(3-phenylpropyl)oxamide

• IUPAC Name: N'-(2-methoxy-5-methylphenyl)-N-(3-phenylpropyl)oxamide
• InChI: InChI=1S/C19H22N2O3/c1-14-10-11-17(24-2)16(13-14)21-19(23)18(22)20-12-6-9-15-7-4-3-5-8-15/h3-5,7-8,10-11,13H,6,9,12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: KXXHYDUCNPTHIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCCCC2=CC=CC=C2
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

N-(2-methoxy-5-methylphenyl)-N-(3-phenylpropyl)oxamide, also known as MMPO, is a chemical compound that has gained attention in the scientific research community due to its potential therapeutic applications. MMPO is a member of the oxamide family, which is known for its diverse biological activities. In

Scientific Research Applications

Synthesis and Structure-Activity Relationships

• Development of Kinase Inhibitors : A study focused on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. One analogue demonstrated complete tumor stasis in a Met-dependent human gastric carcinoma model following oral administration, indicating the potential of similar compounds in targeted cancer therapy (G. M. Schroeder et al., 2009).

• Anticancer Activity of Dicopper(II) Complexes : Research on dicopper(II) complexes bridged by asymmetric N,N′-bis(substituted)oxamide ligands showed in vitro anticancer activities against selected tumor cell lines. This suggests the structural framework involving oxamide derivatives could be explored for designing new anticancer agents (K. Zheng et al., 2015).

Polymer Chemistry and Material Science

• RAFT Polymerization : A study reported the controlled, room-temperature RAFT (Reversible Addition-Fragmentation Chain Transfer) polymerization of N-isopropylacrylamide, indicating the potential of related amide compounds in creating thermoresponsive polymers for drug delivery applications (A. Convertine et al., 2004).

• Synthesis of Polymeric Materials : Research involving polymerizable phenolphthalein derivatives synthesized through electrophilic aromatic substitution reactions to create color switchable materials underlines the versatility of amide derivatives in developing pH-sensitive polymeric materials (C. Fleischmann et al., 2012).

Synthetic Methodologies

• Weinreb Amide Utility : A review highlighted the synthetic utility of N-Methoxy-N-methylamide (Weinreb amide), showcasing its role as an acylating agent and aldehyde equivalent in various synthetic endeavors. This demonstrates the broader utility of N-methoxy amides in organic synthesis (Sivaraman Balasubramaniam & I. S. Aidhen, 2008).